α-Butylcinnamaldehyde

• CAS No.: 7492-44-6
• Product Name: α-Butylcinnamaldehyde
• Molecular Formula: C₁₃H₁₆O
• Molecular Weight: 188.26 g/mol
• IUPAC Name: 2-benzylidenehexanal
• Standard InChI: InChI=1S/C13H16O/c1-2-3-7-13(11-14)10-12-8-5-4-6-9-12/h4-6,8-11H,2-3,7H2,1H3
• Standard InChIKey: GFBCBQNBXRPRQD-UHFFFAOYSA-N
• Isomeric SMILES: CCCC/C(=C\C1=CC=CC=C1)/C=O
• SMILES: CCCCC(=CC1=CC=CC=C1)C=O
• Canonical SMILES: CCCCC(=CC1=CC=CC=C1)C=O
• Density: d15.54 0.83; 0.977-0.984
• Physical Description: Pale yellowish oily liquid, green-oily-herbaceous odou
• Description: 2-Butyl-3-phenyl-2-propen-1-al, also known as 2-(phenylmethylene)-hexanal or a-butylcinnamaldehyde, belongs to the class of organic compounds known as cinnamaldehydes. These are organic aromatic compounds containing a cinnamlaldehyde moiety, consisting of a benzene and an aldehyde group to form 3-phenylprop-2-enal. 2-Butyl-3-phenyl-2-propen-1-al is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-butyl-3-phenyl-2-propen-1-al is primarily located in the membrane (predicted from logP). 2-Butyl-3-phenyl-2-propen-1-al has a floral, green, and herbal taste.
• Solubility: insoluble in water; soluble in oils; miscible (in ethanol)
• Synonyms: 2-(Phenylmethylene)-hexanal; 2-(Phenylmethylene)hexanal; NSC 406674; α-Butylcinnamaldehyde; α-Butylcinnamic Aldehyde; α-Butyl-cinnamaldehyde
• PubChem Compound: 24111
• Last Modified: Nov 11 2021